Cas no 1000018-23-4 (Ethyl 1-(6-oxo-1,6-dihydro-4-pyridazinyl)-4-piperidinecarboxylate)

• Product Name: Ethyl 1-(6-oxo-1,6-dihydro-4-pyridazinyl)-4-piperidinecarboxylate
• CAS No: 1000018-23-4
• MF: C₁₂H₁₇N₃O₃
• MW: 251.281682729721
• MDL: MFCD09864836
• CID: 1027322
• PubChem ID: 42544150
• Update Time: 2025-06-27

Ethyl 1-(6-oxo-1,6-dihydro-4-pyridazinyl)-4-piperidinecarboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 1-(6-oxo-1,6-dihydropyridazin-4-yl)piperidine-4-carboxylate
• Ethyl 1-(6-oxo-1,6-dihydro-4-pyridazinyl)-4-piperidinecarboxylate
• AG-L-20000
• ANW-55176
• CTK3J8369
• MolPort-001-758-642
• SBB100966
• ETHYL 1-(1,6-DIHYDRO-6-OXOPYRIDAZIN-4-YL)PIPERIDINE-3-CARBOXYLATE
• Ethyl 1-(6-oxo-1,6-dihydro-4-pyridazinyl)-4-piperidine carboxylate
• DTXSID50654714
• MFCD09864836
• A921545
• Ethyl1-(6-oxo-1,6-dihydropyridazin-4-yl)piperidine-4-carboxylate
• AKOS005073236
• KB-0810
• J-520498
• ethyl 1-(6-oxo-1H-pyridazin-4-yl)piperidine-4-carboxylate
• 1000018-23-4
• 4-Piperidinecarboxylic acid, 1-(1,6-dihydro-6-oxo-4-pyridazinyl)-, ethyl ester

• MDL： MFCD09864836
• Inchi： 1S/C12H17N3O3/c1-2-18-12(17)9-3-5-15(6-4-9)10-7-11(16)14-13-8-10/h7-9H,2-6H2,1H3,(H,14,16)
• InChI Key： LKAKDRBQUGHAAE-UHFFFAOYSA-N
• SMILES： O(CC)C(C1CCN(C2C=NNC(C=2)=O)CC1)=O

Computed Properties

• Exact Mass: 251.12699141g/mol
• Monoisotopic Mass: 251.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 71Ų

Ethyl 1-(6-oxo-1,6-dihydro-4-pyridazinyl)-4-piperidinecarboxylate Security Information

• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on Ethyl 1-(6-oxo-1,6-dihydro-4-pyridazinyl)-4-piperidinecarboxylate

Ethyl 1-(6-oxo-1,6-dihydro-4-pyridazinyl)-4-piperidinecarboxylate: A Comprehensive Overview

Ethyl 1-(6-oxo-1,6-dihydro-4-pyridazinyl)-4-piperidinecarboxylate (CAS No. 1000018-23-4) is a significant compound in the field of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention from researchers. This compound, characterized by its piperidine and pyridazine moieties, holds promise for various applications, particularly in the development of novel therapeutic agents.

The chemical structure of Ethyl 1-(6-oxo-1,6-dihydro-4-pyridazinyl)-4-piperidinecarboxylate consists of a pyridazine ring fused with a piperidine moiety, which is further esterified at the carboxyl group. This particular arrangement imparts distinct pharmacological properties, making it a valuable scaffold for drug discovery. The presence of the 6-oxo group enhances its reactivity and potential interactions with biological targets, thereby increasing its utility in medicinal chemistry.

In recent years, there has been a growing interest in exploring the pharmacological potential of heterocyclic compounds like Ethyl 1-(6-oxo-1,6-dihydro-4-pyridazinyl)-4-piperidinecarboxylate. Researchers have been investigating its role in various therapeutic areas, including anti-inflammatory and antimicrobial applications. The compound's ability to modulate biological pathways makes it an attractive candidate for further study.

One of the most compelling aspects of Ethyl 1-(6-oxo-1,6-dihydro-4-pyridazinyl)-4-piperidinecarboxylate is its structural versatility. The combination of the pyridazine and piperidine rings provides a diverse chemical landscape that can be modified to optimize pharmacokinetic and pharmacodynamic properties. This flexibility has enabled scientists to design derivatives with enhanced efficacy and reduced side effects.

The synthesis of Ethyl 1-(6-oxo-1,6-dihydro-4-pyridazinyl)-4-piperidinecarboxylate involves multi-step organic reactions that require precise control over reaction conditions. The process typically begins with the formation of the pyridazine core, followed by functionalization with the piperidine ring and esterification at the carboxyl group. Advanced synthetic techniques have been employed to improve yield and purity, ensuring that the final product meets stringent quality standards.

The pharmacological profile of Ethyl 1-(6-oxo-1,6-dihydro-4-pyridazinyl)-4-piperidinecarboxylate has been extensively studied in preclinical models. Initial findings suggest that it exhibits significant activity against various pathogens and inflammatory conditions. The compound's ability to interact with multiple biological targets makes it a promising candidate for the development of broad-spectrum therapeutics.

In addition to its therapeutic potential, Ethyl 1-(6-oxo-1,6-dihydro-4-pyridazinyl)-4-piperidinecarboxylate has also shown promise in academic research. Its unique structure has been used as a scaffold for designing novel molecules with improved pharmacological properties. Researchers have leveraged computational modeling and high-throughput screening techniques to identify derivatives with enhanced bioavailability and target specificity.

The future prospects for Ethyl 1-(6-oxo-1,6-dihydro-4-pyridazinyl)-4-piperidinecarboxylate are vast. As our understanding of biological systems continues to evolve, new opportunities for utilizing this compound will emerge. Ongoing research aims to uncover its full potential in drug development and therapeutic applications. Collaborative efforts between academia and industry are essential to translate these findings into tangible benefits for patients worldwide.